2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C16H17N5O2S2/c1-10-5-6-12(23-2)11(8-10)18-14(22)9-25-16-20-19-15(21(16)17)13-4-3-7-24-13/h3-8H,9,17H2,1-2H3,(H,18,22)
• InChI Key: QHVAZHBWOOCOKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(N2N)C3=CC=CS3
• Molecular Formula: C16H17N5O2S2
• Molecular Weight: 375.5 g/mol

Description

2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide is a useful research compound. Its molecular formula is C16H17N5O2S2 and its molecular weight is 375.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Research indicates that derivatives similar to the specified compound have been synthesized and evaluated for their antimicrobial properties. For instance, compounds synthesized with structural modifications in the triazole and thiadiazole moieties have shown potential as antimicrobial agents against a range of bacterial and fungal species. The structure–activity relationship studies suggest that certain modifications can enhance their efficacy against specific pathogens, underlining their importance in developing new antimicrobials (B. A. Baviskar, S. S. Khadabadi, & S. Deore, 2013; B. MahyavanshiJyotindra, A. ParmarKokila, & K. MahatoAnil, 2011).

Antiviral and Anti-HIV Activity

Derivatives of the specified compound have also been explored for their antiviral and anti-HIV activities. New naphthalene derivatives, for example, have been synthesized and tested for their inhibitory effects against HIV-1 and HIV-2, demonstrating the potential of such compounds in antiviral therapy (Nawar S. Hamad et al., 2010).

Cancer Research

In cancer research, analogs with acetamide and triazole components have been synthesized and tested for their antitumor activities. Compounds like bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) and its analogs have been investigated as glutaminase inhibitors, showing potential in inhibiting the growth of cancer cells. Such studies contribute to the development of new chemotherapeutic agents (K. Shukla et al., 2012).

Antioxidant Activity

Compounds structurally related to the specified acetamide have been assessed for their antioxidant activity. The evaluation is conducted through various in vitro assays such as DPPH, ABTS, and FRAP tests, highlighting the potential of these compounds in mitigating oxidative stress, which is implicated in numerous diseases (K. Chkirate et al., 2019).

Mechanism of Action

Target of Action

Similar compounds with a thiazole ring have been found to interact with a number of lipophilic amino acids . These interactions can influence various biological and physiological functions.

Mode of Action

It’s known that the phenyl, 1,3,4-thiadiazole, and benzothiophene cores of similar compounds interact with a number of lipophilic amino acids such as leu4607, ile406, ala410 . This interaction could potentially alter the function of these amino acids, leading to changes in the cellular processes they are involved in.

Biochemical Pathways

These include antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic pathways .

Pharmacokinetics

Thiazole, a component of the compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This solubility profile could influence the compound’s bioavailability and distribution within the body.

Result of Action

Compounds with a similar thiazole structure have been found to possess a wide range of therapeutic properties, indicating that they can induce various molecular and cellular changes .